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Compound of Interest

Compound Name: Furfuryl methyl sulfide

Cat. No.: B074786

Essential Safety and Handling Guide for Furfuryl
Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Furfuryl methyl sulfide (CAS No. 1438-91-1). Adherence to
these procedures is critical for ensuring laboratory safety and minimizing risk.

Furfuryl methyl sulfide is a combustible liquid that is harmful if swallowed, causes skin and
eye irritation, and may cause respiratory irritation.[1][2] It is characterized by a strong, pungent
garlic-like or sulfurous odor.[1][3]

Hazard Summary

Hazard Statement Classification
Combustible Liquid H227
Harmful if Swallowed H302
Causes Skin Irritation H315
Causes Serious Eye Irritation H319
May Cause Respiratory Irritation H335
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Operational Plan: From Procurement to Disposal

This section outlines a step-by-step plan for the safe handling of Furfuryl methyl sulfide in a
laboratory setting.

Pre-Handling and Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific
to the planned experiment, considering the quantities of Furfuryl methyl sulfide to be used
and the potential for exposure.

» Engineering Controls: All handling of Furfuryl methyl sulfide must be performed in a well-
ventilated area.[1][4] A certified chemical fume hood is required.

e Personal Protective Equipment (PPE): Ensure all necessary PPE is readily available and in
good condition. Refer to the detailed PPE specifications below.

o Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire
extinguisher. Ensure an appropriate spill kit is available.

Personal Protective Equipment (PPE) Specifications

Proper PPE is mandatory to prevent skin, eye, and respiratory exposure.
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Protection Type Specification Rationale

Chemically resistant gloves ) o
) o Protects against skin irritation
Hand Protection (Nitrile rubber recommended).

[4]

and absorption.[1]

Note: No specific breakthrough
time data is available for
Furfuryl methyl sulfide. For
splash protection, it is
recommended to use nitrile
gloves with a minimum
thickness of 5-mil and to
change them immediately
upon contact. For prolonged or
immersive contact, consult the
glove manufacturer's specific

chemical resistance data.

Protects against eye irritation

i N ] from splashes.[1] If inhalation
] Tight-fitting chemical splash
Eye and Face Protection ) hazards are present, a full-face
goggles or a face shield.[1] )
respirator may be necessary.

[1]

Alab coat or chemical- o
. . _ Prevents contamination of
Skin and Body Protection resistant apron. Closed-toe ) ]
] personal clothing and skin.
shoes are required.

Use in a well-ventilated area or
with local exhaust ventilation
(fume hood) is typically
sufficient. If ventilation is ] )
_ _ _ . Protects against respiratory
Respiratory Protection inadequate or if aerosols are o
tract irritation.[1]
generated, a NIOSH-approved
respirator with an appropriate
organic vapor cartridge is

necessary.[1][5]
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Safe Handling Procedures

o Grounding: Take precautionary measures against static discharge, as the vapor may form
explosive mixtures with air.[6]

e Avoiding Inhalation and Contact: Avoid breathing vapors or mists.[1] Prevent contact with
skin and eyes.[4]

e Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after
handling, and before breaks and at the end of the workday.[1] Contaminated work clothing
should be removed and washed before reuse.[1]

o Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[1][4] Keep the container tightly closed when not in use.[1][4]

Spill and Emergency Procedures
o Small Spills:

o Evacuate non-essential personnel from the area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite.[1]

o Collect the absorbed material and place it in a sealed, labeled container for hazardous
waste disposal.[4]

o Clean the spill area with soap and water, and ventilate the area well.[4]
e Large Spills:

o Evacuate the area immediately.

o Contact your institution's emergency response team.

o Prevent the spill from entering drains or waterways.[5]

o First Aid:
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o In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek medical attention.[1]

o In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical attention.[1]

o If inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. If respiratory irritation persists, seek medical attention.[1]

o If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

Disposal Plan

o Waste Classification: Furfuryl methyl sulfide and any materials contaminated with it are
considered hazardous waste.[2]

o Containerization: Collect all waste in a clearly labeled, sealed, and appropriate container. Do
not mix with other waste streams unless specifically instructed to do so by your institution's
environmental health and safety department.[6]

» Disposal Route: Dispose of the hazardous waste through a licensed waste disposal
contractor, in accordance with all federal, state, and local regulations.[1][2][6]

Quantitative Data and Incompatibilities

Exposure Limits and Physical Properties

Parameter Value Source

No specific OSHA PEL or

) o ACGIH TLV has been
Occupational Exposure Limits ] [7]
established for Furfuryl methyl

sulfide.
Flash Point 64°C (148°F) - Closed Cup [1]
Boiling Point 62°C at 28 mm Hg [1]
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Chemical Incompatibilities

While specific incompatibility data for Furfuryl methyl sulfide is limited, based on its chemical
structure (a sulfide and a furan derivative), it should be stored away from the following:

Strong Oxidizing Agents: May react violently.

Acids: Sulfides are generally incompatible with acids.[8][9]

Strong Bases: May cause decompaosition.

Heat, sparks, and open flames: As it is a combustible liquid.[1][2]

Workflow for Handling Furfuryl Methyl Sulfide

Preparation
- Conduct Risk Assessment
- Verify Fume Hood Operation
- Don Required PPE

Begin Experiment

Handling
- Work in Fume Hood
- Ground Equipment
- Avoid Inhalation and Contact

|
If not all is used :In case of spill Experiment Complete
Storage Spill Response End of Procedure
- Cool, Dry, Well-Ventilated Area - Evacuate and Alert - Decontaminate Work Area
- Tightly Closed Container - Use Spill Kit - Remove PPE
- Away from Incompatibles - Decontaminate Area - Wash Hands Thoroughly

\
\

* Collect Spill Waste / Dispose of Waste
\

Waste Disposal
- Collect in Labeled Container

- Hazardous Waste Stream
- Follow Institutional Procedures

Click to download full resolution via product page
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Caption: Workflow for the safe handling of Furfuryl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Furfuryl
methyl sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074786#personal-protective-equipment-for-handling-
furfuryl-methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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